Cas no 140-87-4 (Cyanoacetohydrazide)

• Product Name: Cyanoacetohydrazide
• CAS No: 140-87-4
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• MDL: MFCD00007611
• CID: 36449
• PubChem ID: 8820
• Update Time: 2025-06-11

Cyanoacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Cyanoacetohydrazide
• Cyacetacide
• Cyanoacetohydrazide
• Cyanoacetic Hydrazide
• Cyanoacetylhydrazine
• Cyanoacetic Acid Hydrazide
• AB-42
• Cyazid
• Helmox
• Reacid
• Reazid
• Armazal
• benecid
• Cyazide
• Leandin
• Reazide
• Cyanoacethydrazide
• Cyacetacid
• Mackreazid
• Cyacetazide
• Cyacetazid
• Neohydrazid
• Dictycide
• Cianazil
• Hidacian
• Cyanizide
• Cyanazide
• Tsiazid
• Hidaciann
• Dictyzide
• Cyanoethydrazide
• Cyanacethydrazide
• Cyanacetohydrazide
• Cyanacetylhydrazide
• Cyanoacetylhydrazide
• Malonitrile hydrazide
• (Cyanoacetyl)hydrazine
• Malononitrile hydrazide
• C
• 2-Cyanoacetylhydrazide
• AMY5330
• HY-B0994
• SR-01000944252-1
• AI3-23466
• DTXSID9046572
• CYANOACETICACIDHYDRAZIDE
• Kyanacethydrazid [Czech]
• Ciacetacida
• AC-907/25014397
• Cyacetacide [INN:BAN]
• HSDB 2701
• Cyacetacidum
• Q27258330
• Cyanacetic acid, hydrazide
• 4-02-00-01895 (Beilstein Handbook Reference)
• MFCD00007611
• USAF kf-28
• 12B-129
• EINECS 205-437-2
• BRN 1751498
• NS00024567
• F2111-0015
• CHEMBL2106008
• 140-87-4
• CS-4488
• Tox21_112366
• (.alpha.-Cyanoacetyl)hydrazine
• NCGC00166240-01
• AB00442940_02
• J-520129
• 40H59YCS67
• Cyazide (VAN)
• Z104474618
• Cyacetacidum [INN-Latin]
• .alpha.-Cyanoacetohydrazide
• CYACETACIDE [MI]
• Cyanacethydrazine
• Usaf kf-18
• cyanoacetic acid hydrazone
• FT-0624126
• Kyanacethydrazid
• UNII-40H59YCS67
• Cyanoacetic acid, hydrazide
• NCGC00166240-02
• Alpha-cyanoacetic acid, hydrazide
• SR-01000944252
• InChI=1/C3H5N3O/c4-2-1-3(7)6-5/h1,5H2,(H,6,7
• NSC24261
• DTXCID7026572
• Ciacetacida [INN-Spanish]
• Acetic acid, 2-cyano-, hydrazide
• J-007426
• Cyacetacide [INN]
• AKOS000119759
• CYACETACIDE [MART.]
• CAS-140-87-4
• Tox21_112366_1
• NSC 24261
• ACETIC ACID, CYANO-, HYDRAZIDE
• EN300-19656
• Cyanacetic acid hydrazide
• Cyanoacetohydrazide, 98%
• 2-Cyanoacethydrazide
• CCG-213834
• WLN: ZMV1CN
• NSC-24261
• Cyanoacetyl hydrazide
• CYACETACIDE [HSDB]
• methane, C-cyano-C-hydrazinocarbonyl-
• alpha-cyanoacetic acid hydrazide
• BBL010619
• DIETYCIDE
• BRD-K39371216-001-01-3
• (alpha-Cyanoacetyl)hydrazine
• STK298870
• Ciacetacida (INN-Spanish)
• CYACETACIDE (MART.)
• DB-042536
• Cyacetacidum (INN-Latin)
• acetohydrazide, 2-cyano-
• FC164964
• 205-437-2

• MDL： MFCD00007611
• Inchi： 1S/C3H5N3O/c4-2-1-3(7)6-5/h1,5H2,(H,6,7)
• InChI Key： HPHBOJANXDKUQD-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NN
• BRN： 1751498

Computed Properties

• Exact Mass: 99.04330
• Monoisotopic Mass: 99.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.3

Experimental Properties

• Density: 1.3131 (rough estimate)
• Melting Point: 107.0 to 110.0 deg-C
• Boiling Point: 185.55°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• Water Partition Coefficient: almost transparency
• PSA: 78.91000
• LogP: -0.01882
• Merck: 2680
• FEMA: 2411
• Solubility: It is easily soluble in water (1:3.5), ethanol (1:50), and slightly soluble in chloroform and diethyl ether.

Cyanoacetohydrazide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：AG4200000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Cyanoacetohydrazide

Cyanoacetohydrazide (CAS No. 140-87-4): An Overview of Its Properties, Applications, and Recent Research Developments

Cyanoacetohydrazide (CAS No. 140-87-4) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as cyanohydrazide acetic acid, is a white crystalline solid that is soluble in water and various organic solvents. Its chemical formula is C3H6N4O, and it has a molecular weight of 106.10 g/mol.

The structure of cyanoacetohydrazide consists of a cyano group (CN) attached to an acetohydrazide moiety (CH3CONHNH2). This unique structure endows the compound with several interesting properties, making it a valuable reagent in synthetic chemistry and a potential candidate for various biological applications.

In synthetic chemistry, cyanoacetohydrazide is often used as a building block for the synthesis of more complex molecules. It can participate in various reactions, such as nucleophilic additions, condensations, and cyclizations. For instance, it can react with aldehydes or ketones to form hydrazones, which are useful intermediates in the synthesis of heterocyclic compounds. Additionally, cyanoacetohydrazide can undergo Michael addition reactions with α,β-unsaturated carbonyl compounds to form substituted pyrazoles.

Recent research has highlighted the potential of cyanoacetohydrazide in the development of new pharmaceuticals. Studies have shown that derivatives of cyanoacetohydrazide exhibit significant biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. For example, a study published in the *Journal of Medicinal Chemistry* reported that certain cyanoacetohydrazide derivatives demonstrated potent antitumor activity against various cancer cell lines. These findings suggest that cyanoacetohydrazide could serve as a lead compound for the development of novel anticancer drugs.

Moreover, cyanoacetohydrazide has been explored for its antimicrobial properties. Research conducted at the University of California found that some cyanoacetohydrazide derivatives exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes them promising candidates for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its pharmaceutical applications, cyanoacetohydrazide has also been studied for its potential use in agrochemicals. A study published in *Pest Management Science* reported that certain cyanoacetohydrazide derivatives showed significant insecticidal activity against common agricultural pests. This research opens up new possibilities for the development of environmentally friendly pest control agents.

The safety and environmental impact of cyanoacetohydrazide are important considerations in its use and development. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize any potential risks. Environmental studies have shown that cyanoacetohydrazide degrades rapidly in soil and water, reducing its ecological impact.

Recent advances in computational chemistry have also contributed to our understanding of cyanoacetohydrazide. Molecular dynamics simulations have provided insights into the conformational flexibility and reactivity of this compound. These simulations have helped researchers design more efficient synthetic routes and predict the biological activity of different derivatives.

In conclusion, cyanoacetohydrazide (CAS No. 140-87-4) is a multifaceted compound with a broad spectrum of applications in synthetic chemistry, pharmaceuticals, and agrochemicals. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, cyanoacetohydrazide is poised to play an increasingly important role in various scientific fields.